Cas no 1414874-23-9 ((2R)-3-amino-2-fluoropropanoic acid hydrochloride)

• Product Name: (2R)-3-amino-2-fluoropropanoic acid hydrochloride
• CAS No: 1414874-23-9
• MF: C₃H₇ClFNO₂
• MW: 143.544583559036
• MDL: MFCD29047638
• CID: 4597490
• PubChem ID: 121553132
• Update Time: 2025-10-20

(2R)-3-amino-2-fluoropropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (r)-3-amino-2-fluoropropanoic acid hcl
• (2R)-3-amino-2-fluoropropanoic acid hydrochloride
• (2R)-3-amino-2-fluoropropanoic acid;hydrochloride

• MDL： MFCD29047638
• Inchi： 1S/C3H6FNO2.ClH/c4-2(1-5)3(6)7;/h2H,1,5H2,(H,6,7);1H/t2-;/m1./s1
• InChI Key： CVYOZQFAVJXJTK-HSHFZTNMSA-N
• SMILES： Cl.F[C@@H](C(=O)O)CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 75.3
• Topological Polar Surface Area: 63.3

Additional information on (2R)-3-amino-2-fluoropropanoic acid hydrochloride

Comprehensive Analysis of (2R)-3-amino-2-fluoropropanoic acid hydrochloride (CAS No. 1414874-23-9): Properties, Applications, and Research Insights

The compound (2R)-3-amino-2-fluoropropanoic acid hydrochloride (CAS No. 1414874-23-9) is a fluorinated amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a chiral center and fluorine substitution, this molecule serves as a versatile building block in drug discovery and peptide synthesis. The presence of both amino and carboxylic acid functional groups allows for diverse chemical modifications, making it valuable for designing enzyme inhibitors and receptor modulators.

Recent studies highlight the growing demand for fluorinated amino acids due to their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly interested in (2R)-3-amino-2-fluoropropanoic acid hydrochloride for its potential in treating neurological disorders, as fluorinated compounds often exhibit improved blood-brain barrier penetration. Its CAS No. 1414874-23-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

From a synthetic perspective, the hydrochloride salt form of this compound offers improved solubility and handling characteristics, which are critical for laboratory applications. The 2R configuration ensures stereochemical purity, a key factor in developing targeted therapies with minimal off-target effects. Analytical techniques such as NMR and HPLC are commonly employed to verify the identity and purity of 1414874-23-9, addressing quality control concerns raised by industry professionals.

Environmental and safety considerations are also paramount when working with (2R)-3-amino-2-fluoropropanoic acid hydrochloride. While not classified as hazardous, proper storage conditions (e.g., dry, cool environments) are recommended to maintain stability. The compound’s biodegradability and ecotoxicological profile are under investigation, aligning with the pharmaceutical industry’s push toward greener chemistry.

In the context of AI-driven drug discovery, CAS No. 1414874-23-9 has emerged as a candidate for virtual screening due to its favorable physicochemical properties. Machine learning models trained on fluorinated compounds often include this molecule to predict bioactivity, reflecting its role in modern computational chemistry. FAQs about its synthesis protocols or commercial availability dominate forum discussions, underscoring its practical utility.

Future research directions for (2R)-3-amino-2-fluoropropanoic acid hydrochloride may explore its incorporation into peptidomimetics or as a tracer in imaging studies. Collaborative efforts between academia and industry continue to expand its applications, solidifying its position as a critical tool in advancing biomedical science.